Cas no 2228054-02-0 (rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine
• CAS No: 2228054-02-0
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 6585913
• PubChem ID: 165852739
• Update Time: 2025-06-22

rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine
• rac-[(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropyl]methanamine
• EN300-1741690
• 2228054-02-0

• Inchi： 1S/C10H19NS/c1-10(2)8(5-11)9(10)7-3-4-12-6-7/h7-9H,3-6,11H2,1-2H3/t7?,8-,9-/m0/s1
• InChI Key： NOBDAXBHQKIZAU-NPPUSCPJSA-N
• SMILES： S1CCC(C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine

Introduction to rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2228054-02-0)

Rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine, with the CAS number 2228054-02-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a thiolane moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for further research and development.

The chemical structure of rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine is particularly intriguing due to its chiral centers and the presence of a sulfur-containing heterocycle. The cyclopropyl ring, known for its high reactivity and strain, can influence the compound's conformational flexibility and binding properties. The thiolane moiety, on the other hand, adds a layer of complexity and stability to the molecule, potentially enhancing its biological activity.

Recent studies have explored the potential applications of rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine in various therapeutic areas. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases and proteases, which are key targets in cancer and neurodegenerative diseases.

In the context of cancer research, rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine has been evaluated for its ability to modulate signaling pathways that are dysregulated in tumor cells. Preliminary data suggest that it can interfere with the activity of kinases such as PI3K and AKT, which are crucial for cell survival and proliferation. This makes it a potential lead compound for the development of targeted cancer therapies.

Beyond cancer, there is growing interest in the neuroprotective properties of rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings are particularly relevant for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine has also been investigated to assess its suitability as a therapeutic agent. Initial studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its potential therapeutic applications, rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine has been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for investigating protein-protein interactions and enzyme mechanisms. Researchers have utilized this compound to gain insights into the molecular basis of various biological processes.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine has been optimized to ensure high yields and purity. Various synthetic routes have been explored to access this complex molecule efficiently. One common approach involves the use of chiral auxiliaries or asymmetric catalysis to control the stereochemistry during synthesis. These methods have enabled researchers to produce gram quantities of the compound for preclinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine. Early-phase trials have focused on assessing its pharmacokinetics and tolerability in healthy volunteers. Preliminary results are promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are planned to evaluate its therapeutic potential in specific patient populations.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2228054-02-0) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.